Cas no 853909-77-0 (PDK1 inhibitor)
PDK1 inhibitor Chemical and Physical Properties
Names and Identifiers
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- [4-[8-[(Pyridin-3-yl)ethynyl]iMidazo[4,5-c]quinolin-1-yl]phenyl]acetonitrile
- Benzeneacetonitrile, 4-[8-(3-pyridinylethynyl)-1H-iMidazo[4,5-c]quinolin-1-yl]- (9CI)
- 2-[4-[8-(2-pyridin-3-ylethynyl)imidazo[4,5-c]quinolin-1-yl]phenyl]acetonitrile
- PDK1 inhibitor
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- Inchi: 1S/C25H15N5/c26-12-11-18-5-8-21(9-6-18)30-17-29-24-16-28-23-10-7-19(14-22(23)25(24)30)3-4-20-2-1-13-27-15-20/h1-2,5-10,13-17H,11H2
- InChI Key: MBIMERRBQGQJIO-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC=C(N2C3C4C(N=CC=3N=C2)=CC=C(C#CC2=CC=CN=C2)C=4)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 2
PDK1 inhibitor Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | DJB90977-5 mg |
4-[8-[2-(3-Pyridinyl)ethynyl]-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile |
853909-77-0 | 5mg |
$115.50 | 2023-01-05 | ||
| Biosynth | DJB90977-10 mg |
4-[8-[2-(3-Pyridinyl)ethynyl]-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile |
853909-77-0 | 10mg |
$184.80 | 2023-01-05 | ||
| Biosynth | DJB90977-25 mg |
4-[8-[2-(3-Pyridinyl)ethynyl]-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile |
853909-77-0 | 25mg |
$346.50 | 2023-01-05 | ||
| Biosynth | DJB90977-50 mg |
4-[8-[2-(3-Pyridinyl)ethynyl]-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile |
853909-77-0 | 50mg |
$554.50 | 2023-01-05 | ||
| Biosynth | DJB90977-100 mg |
4-[8-[2-(3-Pyridinyl)ethynyl]-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile |
853909-77-0 | 100MG |
$887.00 | 2023-01-05 |
PDK1 inhibitor Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on PDK1 inhibitor
PDK1 Inhibitor (CAS No. 853909-77-0): A Comprehensive Overview in Modern Chemical Biology and Medicine
The PDK1 inhibitor (CAS No. 853909-77-0) represents a cutting-edge compound in the realm of chemical biology and pharmaceutical research. As a highly specialized molecule, it has garnered significant attention for its potential applications in modulating critical signaling pathways, particularly the phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) axis, which is deeply implicated in various biological processes including cell proliferation, survival, and metabolism. This axis is also aberrantly activated in numerous cancers, making inhibitors like the PDK1 inhibitor promising candidates for therapeutic development.
The PDK1 inhibitor (CAS No. 853909-77-0) specifically targets the phosphoinositide-dependent kinase 1 (PDK1), an essential regulator of the PI3K/Akt signaling pathway. PDK1 phosphorylates and activates Akt, a serine/threonine kinase that further propagates downstream signals via mTOR and other effectors. Dysregulation of this pathway is a hallmark of many cancers, where constitutive activation promotes uncontrolled cell growth and survival. By inhibiting PDK1, this compound disrupts the downstream cascade, offering a strategic approach to suppress tumor progression.
Recent advancements in the field have highlighted the PDK1 inhibitor (CAS No. 853909-77-0) as a versatile tool for both research and therapeutic applications. Preclinical studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells by impairing PI3K/Akt/mTOR signaling. Notably, its ability to selectively target PDK1 without affecting other kinases has made it an attractive candidate for drug development. The compound’s molecular structure has been meticulously optimized to enhance its binding affinity and selectivity, reducing off-target effects and improving therapeutic potential.
One of the most compelling aspects of the PDK1 inhibitor (CAS No. 853909-77-0) is its potential to overcome resistance mechanisms associated with conventional cancer therapies. For instance, mutations in PI3K or Akt that confer resistance to mTOR inhibitors can often be mitigated by targeting upstream regulators like PDK1. This underscores the importance of PDK1 as a key node in cancer signaling networks and reinforces its role as a viable therapeutic target.
The chemical synthesis of PDK1 inhibitor (CAS No. 853909-77-0) involves sophisticated methodologies to ensure high purity and yield. Advanced techniques such as combinatorial chemistry and high-throughput screening have been employed to identify lead compounds with optimal pharmacokinetic properties. These efforts have led to the development of derivatives with improved solubility, bioavailability, and metabolic stability, making them more suitable for clinical translation.
Emerging research also suggests that the PDK1 inhibitor (CAS No. 853909-77-0) may have applications beyond oncology. Studies indicate that PDK1 is involved in inflammatory responses and neurodegenerative diseases, suggesting potential therapeutic benefits in these areas as well. For example, PDK1 inhibition has been shown to modulate inflammatory cytokine production, offering a novel strategy for treating chronic inflammatory conditions.
In clinical trials, the PDK1 inhibitor (CAS No. 853909-77-0) has demonstrated promising results in early-phase studies for various cancer types, including breast cancer, colorectal cancer, and glioblastoma. The compound’s ability to induce apoptosis and inhibit angiogenesis further enhances its appeal as a multi-modal therapeutic agent. However, challenges such as dosing regimens and potential side effects remain areas of active investigation to optimize patient outcomes.
The future direction of research on the PDK1 inhibitor (CAS No. 853909-77-0) includes exploring combination therapies with other targeted agents or immunotherapy approaches. Such combinations may enhance efficacy by attacking multiple pathways simultaneously or by overcoming resistance mechanisms more effectively than single-agent treatments alone.
Moreover, computational modeling and artificial intelligence-driven drug design are being leveraged to accelerate the discovery of next-generation PDK1 inhibitors with improved pharmacological profiles. These technologies enable rapid screening of large chemical libraries and prediction of binding interactions at atomic resolution, expediting the development pipeline.
In summary, the PDK1 inhibitor (CAS No. 853909-77-0) stands as a pivotal compound in modern chemical biology and medicine due to its targeted disruption of critical cancer signaling pathways. Its synthetic elegance combined with preclinical success positions it as a cornerstone in oncology research while hinting at broader therapeutic applications across diverse disease settings.
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